Cas no 899728-40-6 (ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-40-6
• MF: C₁₉H₁₄BrFN₂O₆S
• MW: 497.291666507721
• CID: 5494961
• Update Time: 2025-11-01

ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 4-[[(4-bromophenyl)sulfonyl]oxy]-1-(4-fluorophenyl)-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C19H14BrFN2O6S/c1-2-28-19(25)18-16(29-30(26,27)15-9-3-12(20)4-10-15)11-17(24)23(22-18)14-7-5-13(21)6-8-14/h3-11H,2H2,1H3
• InChI Key： IGXNYNXPYPFSMZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OS(C1=CC=C(Br)C=C1)(=O)=O

Additional information on ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-40-6)

Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 899728-40-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular architecture of this compound features a pyridazine core substituted with several functional groups, including an ethyl ester at the 3-position, a 4-fluorophenyl group at the 1-position, and a 4-bromobenzenesulfonyloxy group at the 4-position. The presence of these substituents not only contributes to the compound's unique chemical properties but also influences its biological interactions and potential pharmacological effects.

In recent years, there has been a growing interest in pyridazine derivatives due to their reported activities as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The specific arrangement of functional groups in Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate suggests that it may exhibit similar properties, making it a valuable candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The pyridazine core provides a versatile platform for structural modifications, allowing chemists to tailor the molecule's properties to target specific biological pathways. For instance, the 4-fluorophenyl group can enhance binding affinity to certain enzymes or receptors, while the 4-bromobenzenesulfonyl group may contribute to metabolic stability and bioavailability.

Recent studies have highlighted the importance of fluorine-containing aromatic rings in medicinal chemistry due to their ability to modulate drug-receptor interactions. The incorporation of a 4-fluorophenyl group in Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate aligns with this trend, suggesting that it may possess enhanced binding properties compared to its non-fluorinated counterparts.

The ethyl ester moiety at the 3-position of the pyridazine ring is another key feature that warrants further exploration. Ester groups are commonly found in pharmaceuticals due to their role as prodrugs or leaving groups in enzymatic reactions. The ethyl ester in this compound could potentially be hydrolyzed into a carboxylic acid, which might alter its pharmacokinetic profile and bioavailability.

In terms of synthetic chemistry, Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate presents an interesting challenge for organic chemists. The synthesis involves multiple steps, including condensation reactions, sulfonylation, and esterification. Each step must be carefully optimized to ensure high yield and purity.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or material science due to its unique chemical properties. For instance, its heterocyclic structure could make it a suitable candidate for developing novel polymers or coordination complexes with metal ions.

The ongoing research in this area is driven by the need for innovative therapeutic solutions and the desire to understand the structural-functional relationships in drug design. Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, with its complex molecular structure and diverse functional groups, is poised to play a significant role in these efforts.

In conclusion, Ethyl 4-(4-bromobenzenesulfonyl)oxy-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899728-40-6) represents a promising compound with potential applications in pharmaceuticals and beyond. Its unique molecular features and structural versatility make it an attractive subject for further research and development. As our understanding of drug design continues to evolve, compounds like this one will undoubtedly contribute valuable insights into the development of novel therapeutic agents.